![molecular formula C11H14Cl2N2 B6257582 1-[1-(3,4-dichlorophenyl)pyrrolidin-3-yl]methanamine CAS No. 1017474-97-3](/img/no-structure.png)
1-[1-(3,4-dichlorophenyl)pyrrolidin-3-yl]methanamine
Overview
Description
1-[1-(3,4-dichlorophenyl)pyrrolidin-3-yl]methanamine, also known as 3,4-dichloro-N-methyl-N-phenylpyrrolidine-1-methanamine, is an organic compound that has been used in various scientific research applications. It is a colorless, crystalline solid that has a melting point of approximately 135°C and is soluble in water. This compound is of particular interest due to its ability to act as an agonist, or activator, of certain receptors in the body.
Scientific Research Applications
1-[1-(1-[1-(3,4-dichlorophenyl)pyrrolidin-3-yl]methanaminephenyl)pyrrolidin-3-yl]methanamine has been used in various scientific research applications. It has been studied for its ability to act as an agonist of certain receptors, such as the 5-HT2A receptor. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease. Additionally, this compound has been studied for its potential use in the treatment of depression, anxiety, and other psychiatric disorders.
Mechanism of Action
1-[1-(1-[1-(3,4-dichlorophenyl)pyrrolidin-3-yl]methanaminephenyl)pyrrolidin-3-yl]methanamine acts as an agonist of certain receptors in the body. Specifically, it binds to the 5-HT2A receptor, which is a serotonin receptor found in the brain. When this receptor is activated, it can lead to increased levels of serotonin in the brain, which can have a variety of effects, such as increased alertness, improved mood, and improved cognitive function.
Biochemical and Physiological Effects
1-[1-(1-[1-(3,4-dichlorophenyl)pyrrolidin-3-yl]methanaminephenyl)pyrrolidin-3-yl]methanamine has been studied for its potential effects on the biochemical and physiological processes in the body. It has been shown to increase levels of serotonin in the brain, which can lead to improved mood and cognitive function. Additionally, this compound has been shown to increase levels of dopamine, which can lead to improved motivation and focus. Finally, this compound has been shown to have anti-inflammatory and antioxidant effects, which can lead to improved overall health.
Advantages and Limitations for Lab Experiments
1-[1-(1-[1-(3,4-dichlorophenyl)pyrrolidin-3-yl]methanaminephenyl)pyrrolidin-3-yl]methanamine has several advantages and limitations for use in laboratory experiments. One of the main advantages is that it is relatively easy to synthesize, as it can be produced through a Knoevenagel condensation. Additionally, this compound is relatively stable and can be stored for long periods of time without degrading. However, this compound is not very soluble in water, which can make it difficult to use in certain experiments. Additionally, this compound has a relatively low affinity for the 5-HT2A receptor, which can limit its effectiveness in certain experiments.
Future Directions
1-[1-(1-[1-(3,4-dichlorophenyl)pyrrolidin-3-yl]methanaminephenyl)pyrrolidin-3-yl]methanamine has a variety of potential future directions. One potential direction is to further explore its potential use in the treatment of various neurological and psychiatric disorders. Additionally, this compound could be used to study the effects of serotonin and dopamine on various physiological and biochemical processes. Finally, this compound could be used to develop more effective agonists of the 5-HT2A receptor that have higher affinity and greater effectiveness.
Synthesis Methods
1-[1-(1-[1-(3,4-dichlorophenyl)pyrrolidin-3-yl]methanaminephenyl)pyrrolidin-3-yl]methanamine can be synthesized through a process known as the Knoevenagel condensation. This reaction involves the condensation of an aldehyde or ketone with an amine in the presence of a base and a catalyst. In this case, the aldehyde or ketone used is 1-(1-[1-(3,4-dichlorophenyl)pyrrolidin-3-yl]methanaminephenyl)pyrrolidine-3-methanol and the amine used is methanamine. The base used is sodium hydroxide, and the catalyst is either a strong acid or an organic base. The reaction is carried out at a temperature of approximately 80°C and is complete within two hours. The product of the reaction is the desired 1-[1-(1-[1-(3,4-dichlorophenyl)pyrrolidin-3-yl]methanaminephenyl)pyrrolidin-3-yl]methanamine.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[1-(3,4-dichlorophenyl)pyrrolidin-3-yl]methanamine involves the reaction of 3,4-dichlorophenylacetonitrile with pyrrolidine followed by reduction of the resulting imine with sodium borohydride. The resulting amine is then reacted with formaldehyde to yield the final product.", "Starting Materials": ["3,4-dichlorophenylacetonitrile", "pyrrolidine", "sodium borohydride", "formaldehyde"], "Reaction": ["Step 1: React 3,4-dichlorophenylacetonitrile with pyrrolidine in the presence of a suitable solvent to form the corresponding imine.", "Step 2: Reduce the imine with sodium borohydride to yield the corresponding amine.", "Step 3: React the amine with formaldehyde in the presence of a suitable solvent to yield 1-[1-(3,4-dichlorophenyl)pyrrolidin-3-yl]methanamine."] } | |
CAS RN |
1017474-97-3 |
Molecular Formula |
C11H14Cl2N2 |
Molecular Weight |
245.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
